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Compound of Interest

1-(3-Nitrophenyl)prop-2-yn-1-
Compound Name:
amine

Cat. No.: B13009772

Get Quote

Executive Summary & Structural Logic

Compound: 1-(3-Nitrophenyl)prop-2-yn-1-amine Molecular Formula:

Molecular Weight: 176.17 g/mol Class: Primary Propargylamine / Nitroaromatic[1]

This molecule integrates three distinct spectroscopic domains:

¢ The Electron-Deficient Aromatic Core: A 3-nitrophenyl ring, inducing significant downfield
shifts in NMR and distinct UV/IR signatures.

e The Chiral Benzylic Center: A methine carbon (

-CH) bridging the aromatic ring, the amine, and the alkyne.[1] This is the diagnostic
"fingerprint" region for structural connectivity.

¢ The Acetylenic Terminus: A terminal alkyne providing sharp, characteristic vibrational and
magnetic resonance signals.[1]

Structural Visualization
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The following diagram outlines the connectivity and the logical flow for characterization.

Analytical Workflow

I~ FT-IR > 1H/13C NMR > HRMS > Chiral HPLC
Crude Isolate ™ (Func. Groups) (Connectivity) (Formula) (Enantiopurity)

Structural Domains

Terminal Alkyne

(-C=CH)
3-Nitro Group Inductive Effect (- Benzene Ring Anisotropic Cone Benzylic C1 Primary Amine
(Electron Withdrawing) (Meta-Substituted) (Chiral Center) > (-NH2)
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Caption: Structural decomposition of 1-(3-Nitrophenyl)prop-2-yn-1-amine and the sequential
analytical workflow required for full validation.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy provides the first line of evidence for the functional group integrity.[1] The
coexistence of the amine (

) and the terminal alkyne (

) creates a complex region between 3200—-3400 cm™1,

Key Diagnostic Bands
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Frequency (
Functional Group Intensity/Shape Mechanistic Insight

)

Primary amines

typically show two
Amine (N-H) 3350-3400 Medium, Broad bands (sym/asym),

but H-bonding may

merge them.[1]

The acetylenic C-H

stretch is distinct and

Alkyne (=C-H) ~3280-3290 Strong, Sharp
sharper than the N-H
or O-H bands.[1]
The internal triple
bond stretch is often
Alkyne (C=C) 2100-2120 Weak )
weak due to the dipole
moment change.[1]
Nitro ( Characteristic of
1530 (Asym) Strong aromatic nitro
) compounds.[1]
Paired with the 1530
Nitro ( band; confirms
1350 (Sym) Strong o
) oxidation state of
nitrogen.[1]
) ) Skeletal vibrations of
Aromatic (C=C) 1600, 1475 Medium

the benzene ring.[1]

Protocol Note: Use a KBr pellet or Diamond ATR. If using ATR, ensure the crystal is clean to
avoid "ghost" peaks in the fingerprint region. The presence of a broad band >3400 cm~1
suggests moisture or residual solvent (e.g., ethanol/water).

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for establishing connectivity.[1] The data below represents the
expected spectral signature derived from analogous 3-nitrobenzyl propargylamines
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synthesized via

coupling.

H NMR Analysis (CDCI , 400 MHz)

The molecule lacks symmetry, resulting in a distinct pattern for all aromatic protons.
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Position

(ppm)

Multiplicity

(Hz)

Assignment
Logic

Ar-H2

8.30-8.35

Singlet (t)

Isolated between

and alkyl group;
most deshielded.

[1]

Ar-H4

8.10-8.15

Doublet

8.0

Ortho to

, deshielded by
resonance/induct

ion.

Ar-H6

7.80-7.85

Doublet

7.5

Ortho to alkyl
chain; less
deshielded than
H4.

Ar-H5

7.50-7.55

Triplet

8.0

Meta to

: standard

aromatic range.

C(1)-H

4.70-4.85

Broad
Singlet/Doublet

Diagnostic:
Benzylic
methine. Shows
long-range
coupling to

alkyne H.

C-H

2.45-2.60

Doublet

2.2

Acetylenic
proton. Coupled
to C(1)-H (

coupling).

-NH

1.80-2.20

Broad Singlet

Exchangeable.
Shift varies with
concentration

and moisture.
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Critical Analysis Point:
e Chiral Center Coupling: The benzylic proton (C1-H) and the acetylenic proton (

C-H) often exhibit a long-range W-coupling (

).[1] This doublet appearance on the alkyne proton is a confirmation of the propargylamine
scaffold.

o Solvent Effects: In DMSO-

, the

protons may appear as a distinct doublet around 8.5-9.0 ppm if exchange is slow, and the
benzylic proton will split further.

C NMR Analysis (Decoupled)

o Carbonyl/Nitrile: Absent.
e Aromatic Region (120-150 ppm): Six signals.[2] C-NO

quaternary carbon will be weak and furthest downfield (~148 ppm).

o Alkyne Carbons:
o Internal (

): ~80-85 ppm.

o Terminal (
). ~70-75 ppm.

e Benzylic Carbon (C1): ~45-50 ppm.[1] This shift is sensitive to the amine substituent.

Mass Spectrometry (MS) Strategy

Validating the molecular formula

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.ijpsonline.com/articles/studies-on-the-synthesis-of-3nitrobenzaldehyde.pdf
https://www.researchgate.net/publication/264269565_3-3-Hydroxy-phen-yl-1-4-nitro-phen-ylprop-2-en-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13009772?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 lonization Mode: Electrospray lonization (ESI) in Positive mode (
).
» Molecular lon:
m/z.
e Fragmentation Pattern (MS/MS):
o Loss of Ammonia:
m/z.[1] This generates a stabilized propargyl cation.
o Loss of Nitro Group:

m/z.[1] Common in nitroaromatics.

o Loss of Acetylene: Fragmentation at the benzylic position is possible but less favored than
ammonia loss.[1]

Quality Control & Purity
Since C1 is a stereocenter, the synthesized product (via standard

coupling) is a racemic mixture unless a chiral ligand/catalyst was used.[1]

Enantiomeric Separation Protocol

To separate the

and
enantiomers for drug development assays:

e Technique: Chiral HPLC.[1]
e Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).[1]

» Mobile Phase: Hexane : Isopropanol (90:[1]10) with 0.1% Diethylamine (DEA).
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o Note: DEA is mandatory to suppress the ionization of the primary amine and prevent peak
tailing.[1]

o Detection: UV at 254 nm (utilizing the nitrobenzene chromophore).
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o Context: Validates the reaction efficiency for electron-deficient aldehydes like 3-
nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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